![molecular formula C16H14N2O2S2 B3003548 (E)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide CAS No. 862807-59-8](/img/structure/B3003548.png)
(E)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide
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Description
(E)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide is a useful research compound. Its molecular formula is C16H14N2O2S2 and its molecular weight is 330.42. The purity is usually 95%.
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Scientific Research Applications
Anticancer Potential
- A compound structurally similar to (E)-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide was synthesized and evaluated for its cytotoxic activity against human cancer cell lines. This compound demonstrated significant cytotoxicity, particularly against lung adenocarcinoma cells, by inducing cell cycle effects and apoptotic cell death (Kamal et al., 2014).
Spectroscopic Characterization and Solvent Effects
- Novel thiophene-benzothiazole derivatives were synthesized and characterized using various spectroscopic techniques. The study focused on understanding the impact of different solvents on the electronic absorption behaviors of these compounds, which is critical for their practical applications (Ermiş & Durmuş, 2020).
Photodynamic Therapy Applications
- Research on azo derivatives containing benzo[d]thiazol groups revealed that these molecules have potential applications in optoelectronics and photonics. Their electronic and nonlinear optical (NLO) properties suggest they could be useful in photodynamic therapy for cancer treatment (Huo et al., 2021).
Fluorescence and Photophysical Properties
- Fluorescent dyes based on thioamide derivatives, including those with benzothiazolyl groups, were synthesized. These compounds exhibited a range of fluorescence properties, which could be leveraged in various applications such as bioimaging and molecular tagging (Witalewska et al., 2019).
Antimicrobial and Antifungal Agents
- Certain benzothiazol derivatives were synthesized and evaluated for their antibacterial and antifungal activities. These compounds showed promising results, indicating their potential use as antimicrobial agents in medical and industrial applications (Helal et al., 2013).
Dye Synthesis and Textile Applications
- Polyfunctionalized acyclic and heterocyclic dye precursors based on benzothiazole systems were developed. These novel dyes demonstrated significant antimicrobial activity and were suitable for textile dyeing and finishing, indicating their applicability in the textile industry (Shams et al., 2011).
Properties
IUPAC Name |
(E)-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)-3-thiophen-2-ylprop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O2S2/c1-10-5-7-12(20-2)14-15(10)22-16(18-14)17-13(19)8-6-11-4-3-9-21-11/h3-9H,1-2H3,(H,17,18,19)/b8-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PNKGEPBTLHESAW-SOFGYWHQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C=CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)/C=C/C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.